Cas no 89216-64-8 (1,4-Benzenedicarboxylic acid, 2-(4-ethoxyphenoxy)-)

• Product Name: 1,4-Benzenedicarboxylic acid, 2-(4-ethoxyphenoxy)-
• CAS No: 89216-64-8
• MF: C₁₆H₁₄O₆
• MW: 302.278765201569
• CID: 608535
• PubChem ID: 19865560
• Update Time: 2025-04-19

1,4-Benzenedicarboxylic acid, 2-(4-ethoxyphenoxy)- Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzenedicarboxylic acid, 2-(4-ethoxyphenoxy)-
• 2-(4-ethoxyphenoxy)terephthalic acid
• DTXSID50600771
• SCHEMBL10452863
• 2-(4-Ethoxyphenoxy)benzene-1,4-dicarboxylic acid
• 89216-64-8

• Inchi： 1S/C16H14O6/c1-2-21-11-4-6-12(7-5-11)22-14-9-10(15(17)18)3-8-13(14)16(19)20/h3-9H,2H2,1H3,(H,17,18)(H,19,20)
• InChI Key： RPSVSVVEBCQMDN-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)OCC)C1C=C(C(=O)O)C=CC=1C(=O)O

Computed Properties

• Exact Mass: 302.07903816g/mol
• Monoisotopic Mass: 302.07903816g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 93.1Ų